Cas no 393514-01-7 (3-methyl-1-[3-(trifluoromethyl)-2-pyridinyl]-Piperazine)

3-methyl-1-[3-(trifluoromethyl)-2-pyridinyl]-Piperazine structure
393514-01-7 structure
Product Name:3-methyl-1-[3-(trifluoromethyl)-2-pyridinyl]-Piperazine
CAS No:393514-01-7
MF:C11H14F3N3
MW:245.24417257309
CID:1111923
PubChem ID:11288036
Update Time:2025-04-20

3-methyl-1-[3-(trifluoromethyl)-2-pyridinyl]-Piperazine Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-1-[3-(trifluoromethyl)-2-pyridinyl]-Piperazine
    • 3-methyl-1-(3-trifluoromethylpyridin-2-yl)piperazine
    • 393514-01-7
    • SCHEMBL1457210
    • DB-304689
    • 3-Methyl-1-(3-trifluoromethyl-pyridin-2-yl)-piperazine
    • AKOS006087898
    • 3-methyl-1-(3-trifluoromethyl-2-pyridyl)piperazine
    • 3-methyl-1-[3-(trifluoromethyl)pyridin-2-yl]piperazine
    • Inchi: 1S/C11H14F3N3/c1-8-7-17(6-5-15-8)10-9(11(12,13)14)3-2-4-16-10/h2-4,8,15H,5-7H2,1H3
    • InChI Key: JEAHPTUMWGWDOJ-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CN=C1N1CCNC(C)C1)(F)F

Computed Properties

  • Exact Mass: 245.11412
  • Monoisotopic Mass: 245.11398195g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 28.2Ų

Experimental Properties

  • PSA: 28.16
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